Unii-W00rqd3LO2
Overview
Description
JNJ-39758979 2HCl is a histamine receptor H4 (HRH4) antagonist.
Scientific Research Applications
Transforming Educational Programs for Researchers :
- Scientific research has historically led to practical innovations benefiting society, from the discovery of fire to space exploration.
- Educational programs like those from the National Collegiate Inventors and Innovators Alliance (NCIIA) aim to translate scientific research into viable, socially beneficial ventures, providing training and financial support for innovation (Giordan et al., 2011).
Advances in Nanoparticle Syntheses :
- The development of new materials, including nanoparticles, is central to chemical research and is driven by advancements in various industries, including electronics.
- This paper discusses the progression of material technology, from vacuum tubes to semiconductor chips, demonstrating the interplay between scientific discovery and technological development (Cushing et al., 2004).
Collaborative Working Environments in Science :
- Large scientific applications often require collaboration among geographically dispersed scientists.
- This research focuses on creating a collaborative distributed computing environment for the Unified Air Pollution Model (UNI-DEM), illustrating how collaboration tools can enhance scientific research (Şahin et al., 2009).
Applications in Wireless Technology :
- The emergence of new Industrial, Scientific, and Medical (ISM) bands led to the development of a high gain, microstrip antenna for WLAN and UNII standards.
- This paper illustrates how scientific research contributes to the development of practical applications in wireless communication technology (Singla et al., 2019).
properties
CAS RN |
1620648-30-7 |
|---|---|
Product Name |
Unii-W00rqd3LO2 |
Molecular Formula |
C11H21Cl2N5 |
Molecular Weight |
294.22 |
IUPAC Name |
4-[(3R)-3-aminopyrrolidin-1-yl]-6-propan-2-ylpyrimidin-2-amine;dihydrochloride |
InChI |
InChI=1S/C11H19N5.2ClH/c1-7(2)9-5-10(15-11(13)14-9)16-4-3-8(12)6-16;;/h5,7-8H,3-4,6,12H2,1-2H3,(H2,13,14,15);2*1H/t8-;;/m1../s1 |
InChI Key |
KXPWYAVIFCXPRW-YCBDHFTFSA-N |
SMILES |
CC(C)C1=CC(=NC(=N1)N)N2CCC(C2)N.Cl.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JNJ-39758979 2HCl; JNJ-39758979 dihydrochloride; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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